Cas no 2246818-94-8 (N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide)

• Product Name: N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide
• CAS No: 2246818-94-8
• MF: C₁₉H₂₈BNO₃
• MW: 329.241525650024
• MDL: MFCD14585588
• CID: 4641541
• PubChem ID: 137700644
• Update Time: 2025-05-20

N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Cyclohexanecarboxamide
• N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclohexanecarboxamide
• A1-17899
• AS-55502
• 2246818-94-8
• AKOS037644920
• Cyclohexanecarboxylic acid [4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amide
• D93937
• N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide

• MDL： MFCD14585588
• Inchi： 1S/C19H28BNO3/c1-18(2)19(3,4)24-20(23-18)15-10-12-16(13-11-15)21-17(22)14-8-6-5-7-9-14/h10-14H,5-9H2,1-4H3,(H,21,22)
• InChI Key： ZUBJLQZFVOOJLR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC(C2CCCCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 329.2162239g/mol
• Monoisotopic Mass: 329.2162239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide

Introduction to N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide (CAS No. 2246818-94-8)

N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2246818-94-8, has garnered significant attention due to its unique structural features and its perceived utility in the development of novel therapeutic agents.

The molecular framework of this compound incorporates a cyclohexanecarboxamide moiety linked to a phenyl ring substituted with a 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl group. This particular arrangement of functional groups suggests a high degree of chemical versatility, making it a promising candidate for further exploration in synthetic chemistry and drug discovery.

The 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl group is a boron-containing moiety that is well-known for its role in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction is widely employed in organic synthesis to construct carbon-carbon bonds and has been extensively utilized in the preparation of complex molecular architectures. The presence of this group in N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide underscores its potential as a building block for the synthesis of more elaborate pharmacophores.

In recent years, there has been a growing interest in the development of boron-containing compounds for medicinal applications. Boronate esters and boronic acids have been shown to exhibit a wide range of biological activities, including antitumor and anti-inflammatory effects. The compound N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide may leverage these properties through its boronate functionality to interact with biological targets and modulate cellular processes.

The cyclohexanecarboxamide moiety is another key feature of this compound that contributes to its chemical diversity. Amides are well-established pharmacophores in drug design due to their ability to form hydrogen bonds and their stability under physiological conditions. The incorporation of a cyclohexane ring into the amide structure can enhance the solubility and bioavailability of the compound while also providing a rigid scaffold for further functionalization.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify potential drug candidates. The structural features of N-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclohexanecarboxamide make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents. By leveraging high-throughput virtual screening techniques combined with experimental validation protocols.

The synthesis of N-[4-(4,4、5、5-Tetramethyl-l、3、2-dioxaborolan-l、2-yI)phenyl]cyclohexanecarboxamide presents several challenges due to its complex molecular architecture. However， recent developments in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision。 The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in the preparation of this compound， allowing for the seamless integration of the boron-containing moiety into the phenyl ring。

The potential applications of this compound extend beyond its role as a synthetic intermediate。 Due to its unique structural features， it may exhibit novel biological activities that could be exploited for therapeutic purposes。 For instance， the combination of the cyclohexanecarboxamide and phenyl rings could serve as a scaffold for designing molecules that interact with specific protein targets， leading to the development of new drugs with improved efficacy and reduced side effects。

In conclusion， N-[4-(4、4、5、5-Tetramethyl-l、3、2-dioxaborolan-l、2-yI)phenyl]cyclohexanecarboxamide (CAS No. 2246818—94—8) is a structurally complex organic compound with significant potential in pharmaceutical chemistry。 Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and synthetic chemistry。 As research continues to uncover new applications for boron-containing compounds， this molecule may play an important role in the development of next-generation therapeutic agents。